Cas no 760178-50-5 (2,5-Dihydro-1H-pyrrole)

2,5-Dihydro-1H-pyrrole structure

Product Name:2,5-Dihydro-1H-pyrrole

CAS No:760178-50-5

Molecular Formula:C₄H₇N

Molecular Weight:69.10508

CID:68770

PubChem ID:66059

2,5-Dihydro-1H-pyrrole Properties

Names and Identifiers

- 2,5-Dihydro-1H-pyrrole
- 1H-Pyrrole,2,5-dihydro-
- 2,5-dihydro pyrrole
- P0577
- 8223C0DC-29EB-4298-AAB6-7FA93C67AA2A
- 2,5-dihydro-1h-pyrrol
- DTXSID4059380
- MFCD00005213
- 3-Pyrroline, 65%
- FT-0657162
- W-108701
- EINECS 203-723-1
- 3-Pyrroline
- 3-pyrroline (contains pyrrolidine)
- CHEBI:20198
- 760178-50-5
- 2,5-dihydropyrrol
- 3-Pyrroline, 95%
- UNII-N0KYF81SDY
- NSC-89295
- 2,5-Dihydro-1H-pyrrole #
- N0KYF81SDY
- InChI=1/C4H7N/c1-2-4-5-3-1/h1-2,5H,3-4H2
- STR04876
- 109-96-6
- CS-M0785
- delta3-Pyrroline
- 2,5-Dihydropyrrole
- NSC 89295
- 2,5-Dihydrpyrrole
- 1H-Pyrrole,5-dihydro-
- JVQIKJMSUIMUDI-UHFFFAOYSA-
- AKOS005063532
- FT-0616379
- 2,5-dihydro-pyrrole
- 3-PYRROLINE [MI]
- 1H-Pyrrole, 2,5-dihydro-
- NSC89295
- NS00023534
- .DELTA.3-Pyrroline
- BCP09734
- EN300-50360
- 3-Pyrroline, technical, >=65% (GC)
- A838585
- Q223113
- Delta(3)-pyrroline
- +Expand
- InChIKey： JVQIKJMSUIMUDI-UHFFFAOYSA-N
- Inchi： 1S/C4H7N/c1-2-4-5-3-1/h1-2,5H,3-4H2
- SMILES： N1CC=CC1

Computed Properties

Exact Mass: 69.058
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 69.058
Heavy Atom Count: 5
Complexity: 41.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0
Topological Polar Surface Area: 12A^2

Experimental Properties

LogP: 0.47460
PSA: 12.03000
Refractive Index: 1.469-1.471
Boiling Point: 90-91 oC
Melting Point: -71
Flash Point: -18 oC
Density: 0.91

2,5-Dihydro-1H-pyrrole Related Literature

1. Enantioselective construction of 2,5-dihydropyrrole skeleton with quaternary stereogenic center via catalytic asymmetric 1,3-dipolar cycloaddition involving α-arylglycine esters

Feng Shi,Gui-Juan Xing,Wei Tan,Ren-Yi Zhu,Shujiang Tu Org. Biomol. Chem. 2013 11 1482
2. Visible light-promoted synthesis of pyrrolidinone derivatives via Rose Bengal as a photoredox catalyst and their photophysical studies

Arup Dutta,Mostofa A. Rohman,Ridaphun Nongrum,Aiborlang Thongni,Sivaprasad Mitra,Rishanlang Nongkhlaw New J. Chem. 2021 45 8136
3. Synthesis of functionalized 2,5-dihydropyrrole derivatives via a convenient [3 + 2] annulation of azomethine ylides with allenoates

Zhusheng Huang,Zonghao Dai,Jin Zhu,Fulai Yang,Qingfa Zhou Org. Biomol. Chem. 2018 16 6638
4. Cu(OAc)2/FOXAP complex catalyzed construction of 2,5-dihydropyrrole derivatives via asymmetric 1,3-dipolar cycloaddition of azomethine ylides to ethynyl ketones

Fei-Fei Tang,Wu-Lin Yang,Xingxin Yu,Wei-Ping Deng Catal. Sci. Technol. 2015 5 3568
5. The microwave-assisted syntheses and applications of non-fused single-nitrogen-containing heterocycles

Jay Prakash Soni,Krishna Sowjanya Chemitikanti,Swanand Vinayak Joshi,Nagula Shankaraiah Org. Biomol. Chem. 2020 18 9737
6. Chemoselective reduction of 2-acyl-N-sulfonylpyrroles: Synthesis of 3-pyrrolines and 2-alkylpyrroles

Hai Tao You,Andrew C. Grosse,James K. Howard,Christopher J. T. Hyland,Jeremy Just,Peter P. Molesworth,Jason A. Smith Org. Biomol. Chem. 2011 9 3948
7. Synthesis and biological evaluation of 4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrole-3-carboxamides and their zinc(ii) complexes as candidate antidiabetic agents

Ryota Saito,Moe Tamura,Saya Kawano,Yutaka Yoshikawa,Akihiro Kato,Kaname Sasaki,Hiroyuki Yasui New J. Chem. 2017 41 5572
8. A sequential Ugi–Smiles/transition-metal-free endo-dig Conia–ene cyclization: the selective synthesis of saccharin substituted 2,5-dihydropyrroles

Hassan Seyrani,Sorour Ramezanpour,Aref Vaezghaemi,Farzad Kobarfard New J. Chem. 2021 45 15647
9. Regio- and chemo-selective cyclization of allenic-Ugi products for the synthesis of 3-pyrroline skeletons

Kamran Amiri,Hormoz Khosravi,Saeed Balalaie,Farhad Golmohammadi,Muhammad U. Anwar,Ahmed Al-Harrasi Org. Biomol. Chem. 2019 17 8858
10. Regio- and chemo-selective cyclization of allenic-Ugi products for the synthesis of 3-pyrroline skeletons

Kamran Amiri,Hormoz Khosravi,Saeed Balalaie,Farhad Golmohammadi,Muhammad U. Anwar,Ahmed Al-Harrasi Org. Biomol. Chem. 2019 17 8858

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